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Compound of Interest

Compound Name: Glyphosate monoammonium

CAS No.: 40465-66-5

Cat. No.: B12279329

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ecotoxicology of glyphosate
monoammonium, a widely used broad-spectrum herbicide. This document summarizes key

toxicity data, details common experimental methodologies, and visualizes the primary

mechanism of action and potential downstream effects in non-target organisms.

Quantitative Ecotoxicology Data
The following tables summarize the ecotoxicological data for glyphosate and its salts, including

the monoammonium form, on various non-target organisms. The data is presented to facilitate

comparison across different species and endpoints. It is important to note that the toxicity of

glyphosate-based products can be influenced by the co-formulants present in commercial

preparations.

Aquatic Organisms
The aquatic environment is a primary recipient of herbicide runoff from agricultural and urban

areas. The toxicity of glyphosate monoammonium to aquatic life is a key area of

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12279329#bc-rfq
https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body#ecotoxicological-profile-of-glyphosate-monoammonium-a-technical-guide
https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body#ecotoxicological-profile-of-glyphosate-monoammonium-a-technical-guide
https://www.benchchem.com/product/b12279329/docs?utm_src=pdf-body#ecotoxicological-profile-of-glyphosate-monoammonium-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12279329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ecotoxicological research.

Test Organism Species Endpoint Value (mg/L) Reference(s)

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

96-h LC50 8.2 - >1,000 [1][2]

Lepomis

macrochirus

(Bluegill Sunfish)

96-h LC50 2.4 - >1,000 [2]

Cyprinus carpio

(Common Carp)
96-h LC50 6.0 - 10.0 [2]

Danio rerio

(Zebrafish)
10-21-d LOEC 10.0

Clarias

gariepinus

(African Catfish)

96-h LC50 24.60 [3]

Invertebrates
Daphnia magna

(Water Flea)
48-h EC50 1.4 - 780 [4]

Chironomus

plumosus (Midge

Larvae)

48-h LC50 13.0

Algae
Scenedesmus

subspicatus
72-h NOEC 0.1

Chlorella vulgaris 72-h LOEC 0.1

Anabaena flos-

aquae
5-d NOEL 12.0 [2]

Aquatic Plants
Lemna gibba

(Duckweed)
2-5-d NOEC 0.5

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The

concentration of a substance that causes a defined effect in 50% of the test organisms. NOEC:
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No Observed Effect Concentration. LOEC: Lowest Observed Effect Concentration. NOEL: No

Observed Effect Level.

Soil Organisms
Soil health is critical for ecosystem function, and the impact of herbicides on soil biota is a

significant concern.

Test Organism Species Endpoint
Value (mg/kg
soil)

Reference(s)

Earthworms Eisenia fetida
Reproduction

NOEC
654 [5]

Aporrectodea

caliginosa
Mortality/Growth

Negative effects

at high

concentrations

[6]

Microorganisms
Soil Microbial

Community
FDA Hydrolysis

Increased at 2

mg/kg,

decreased at 4

mg/kg

[7]

Soil Microbial

Community
Respiration

Transient and

small effects
[8]

FDA: Fluorescein diacetate.

Non-Target Plants
The drift of herbicides can affect non-target plant species, impacting biodiversity.
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Test Organism Species Endpoint Value Reference(s)

Various Native

Species

23 native species

from Chaco

forest

Phytotoxicity/Gro

wth Reduction

Lethal or

sublethal effects

at 25% of

recommended

field application

rate

[9]

Various Native

Species

24 native species

from Argentine

Chaco

Phytotoxicity/Gro

wth Reduction

Lethal or

sublethal effects

observed

[10]

Lactuca sativa

(Lettuce)
Lactuca sativa

EC50 (Root

Elongation)

382.70 mg a.e./L

(Roundup)
[11]

Lycopersicon

esculentum

(Tomato)

Lycopersicon

esculentum

EC50

(Germination)

252.80 mg a.e./L

(Glyphosate

AKB)

[11]

Experimental Protocols
The ecotoxicological evaluation of glyphosate monoammonium generally follows

standardized guidelines to ensure data quality and comparability. The most commonly

referenced protocols are those developed by the Organisation for Economic Co-operation and

Development (OECD) and the International Organization for Standardization (ISO).

Aquatic Ecotoxicology Testing
Test Principle: Aquatic toxicity tests expose selected organisms to a range of concentrations

of the test substance in an aqueous medium under controlled laboratory conditions.

Common Test Organisms:

Fish: Rainbow trout (Oncorhynchus mykiss), Zebrafish (Danio rerio), Fathead minnow

(Pimephales promelas).

Invertebrates:Daphnia magna.
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Algae:Pseudokirchneriella subcapitata (formerly Selenastrum capricornutum).

Methodology (based on OECD Guidelines, e.g., OECD 203, 202, 201):

Test Substance Preparation: A stock solution of glyphosate monoammonium is prepared

in a suitable solvent (usually water). A series of dilutions are made to obtain the desired

test concentrations.

Test System: Glass aquaria or beakers are filled with the test solutions and control

medium. Water quality parameters such as pH, temperature, and dissolved oxygen are

monitored and maintained within specified ranges.

Exposure: A defined number of test organisms are introduced into each test vessel. The

duration of exposure varies depending on the test type (e.g., 96 hours for acute fish tests,

48 hours for acute Daphnia tests, 72 hours for algae growth inhibition tests).

Observation and Endpoints: Organisms are observed at regular intervals. For fish and

invertebrates, mortality or immobilization are the primary endpoints for acute tests. For

algae, the inhibition of growth (measured by cell density) is the key endpoint.

Data Analysis: The concentration-response data are statistically analyzed to determine

endpoints such as LC50 or EC50.

Soil Ecotoxicology Testing
Test Principle: Soil toxicity tests assess the effects of a substance on soil-dwelling organisms

by exposing them to treated soil under controlled conditions.

Common Test Organisms:

Invertebrates: Earthworms (Eisenia fetida), springtails (Folsomia candida).

Microorganisms: Assessment of microbial respiration, nitrogen transformation, and

enzyme activities.

Methodology (based on ISO and OECD Guidelines, e.g., ISO 11268, OECD 207):
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Soil Preparation: An artificial or natural soil with defined characteristics (e.g., pH, organic

matter content) is used. The test substance is thoroughly mixed into the soil to achieve

homogeneous concentrations.

Test System: Test containers are filled with the treated and control soil. Moisture content

and temperature are maintained at optimal levels for the test organisms.

Exposure: A specified number of organisms are introduced into each container. The

duration of the test can range from a few days to several weeks, depending on the

endpoint (e.g., 14 days for acute earthworm mortality, 28-56 days for earthworm

reproduction).

Observation and Endpoints: For invertebrates, endpoints include mortality, changes in

biomass, and reproductive output (e.g., number of cocoons and juveniles). For

microorganisms, endpoints include changes in respiration rate (CO2 evolution),

nitrification, and specific enzyme activities.

Data Analysis: The data are analyzed to determine endpoints such as LC50, EC50,

NOEC, and LOEC.

Visualization of Signaling Pathways and Workflows
Mechanism of Action in Target Plants: Inhibition of the
Shikimate Pathway
Glyphosate's primary mode of action as an herbicide is the inhibition of the enzyme 5-

enolpyruvylshikimate-3-phosphate (EPSP) synthase in the shikimate pathway. This pathway is

essential for the synthesis of aromatic amino acids (phenylalanine, tyrosine, and tryptophan) in

plants and some microorganisms. Animals do not possess this pathway, which is a major

reason for glyphosate's selective toxicity to plants.
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Figure 1. Inhibition of the Shikimate Pathway by Glyphosate Monoammonium.

General Experimental Workflow for Ecotoxicity
Assessment
The following diagram illustrates a typical workflow for assessing the ecotoxicity of a substance

like glyphosate monoammonium, from initial planning to final data analysis and reporting.
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Phase 1: Planning & Preparation

Phase 2: Experiment Execution

Phase 3: Data Analysis & Reporting
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(e.g., OECD, ISO)

Test Substance
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Observation & Data
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Growth Inhibition)

Statistical Analysis
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Figure 2. General Workflow for Ecotoxicological Assessment.
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Potential Downstream Effects in Non-Target Animals
While glyphosate's primary mode of action is specific to the shikimate pathway, studies in non-

target animals have suggested potential downstream effects, including oxidative stress and

endocrine disruption. The precise mechanisms are still under investigation and are likely

complex and species-dependent. This diagram provides a generalized overview of these

potential pathways.
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Figure 3. Potential Downstream Effects in Non-Target Animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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